Cas no 2229118-53-8 (4-amino-3-(4-methylnaphthalen-1-yl)butanoic acid)

• Product Name: 4-amino-3-(4-methylnaphthalen-1-yl)butanoic acid
• CAS No: 2229118-53-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6274331
• PubChem ID: 165793575
• Update Time: 2025-05-24

4-amino-3-(4-methylnaphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-methylnaphthalen-1-yl)butanoic acid
• EN300-1808544
• 2229118-53-8

• Inchi： 1S/C15H17NO2/c1-10-6-7-13(11(9-16)8-15(17)18)14-5-3-2-4-12(10)14/h2-7,11H,8-9,16H2,1H3,(H,17,18)
• InChI Key： XCHXEDLZZHMRCZ-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=CC(C)=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(4-methylnaphthalen-1-yl)butanoic acid

4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid, with the CAS number 2229118-53-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's structure, which includes a naphthalene ring substituted with a methyl group and an amino butanoic acid moiety, provides a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes, to optimize the synthesis of this compound. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for downstream applications.

The pharmacological properties of 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key biological targets, including enzymes and receptors involved in various pathological conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, studies published in reputable journals like *Nature Communications* and *Journal of Medicinal Chemistry* highlight its ability to inhibit specific kinases, which are critical in signaling pathways associated with these diseases.

In addition to its therapeutic potential, 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid has also been investigated for its role in material science. Its aromatic structure and functional groups make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a building block for organic semiconductors, where its electronic properties contribute to improved device performance.

The development of novel drug delivery systems utilizing 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid has also been a focus of recent research. By incorporating this compound into nanocarriers or polymer-based systems, scientists aim to enhance drug bioavailability and reduce side effects. These innovations are particularly relevant in the context of personalized medicine, where tailored therapeutic approaches are increasingly sought after.

Furthermore, the environmental impact of synthesizing 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid has been evaluated to ensure sustainability. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during the synthesis process. Such efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, 4-Amino-3-(4-Methylnaphthalen-1-Yl)Butanoic Acid (CAS No. 2229118-53-8) stands as a multifaceted compound with diverse applications across multiple scientific disciplines. Its structural versatility, coupled with advancements in synthetic and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and materials science.